Cas no 62772-99-0 (Pyrimidine, 4-(2-methylpropyl)-2-(methylthio)-6-(trifluoromethyl)-)

• Product name: Pyrimidine, 4-(2-methylpropyl)-2-(methylthio)-6-(trifluoromethyl)-
• CAS No: 62772-99-0
• MF: C₁₀H₁₃N₂F₃S
• MW: 250.28382
• CID: 431756
• PubChem ID: 12324831

Pyrimidine, 4-(2-methylpropyl)-2-(methylthio)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(2-methylpropyl)-2-(methylthio)-6-(trifluoromethyl)-
• 4-(2-methylpropyl)-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• 4-(2-Methylpropyl)-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• 62772-99-0
• DTXSID70489267

• Inchi： InChI=1S/C10H13F3N2S/c1-6(2)4-7-5-8(10(11,12)13)15-9(14-7)16-3/h5-6H,4H2,1-3H3
• InChI Key： QGFCJWNAUOONAM-UHFFFAOYSA-N
• SMILES： CC(C)CC1=CC(=NC(=N1)SC)C(F)(F)F

Computed Properties

• Exact Mass: 250.07529
• Monoisotopic Mass: 250.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 25.78